Cas no 183718-72-1 (9H-Carbazole-3-carboxaldehyde, 9-hexyl-)

• Product name: 9H-Carbazole-3-carboxaldehyde, 9-hexyl-
• CAS No: 183718-72-1
• MF: C₁₉H₂₁NO
• MW: 279.37614
• CID: 1377905
• PubChem ID: 12039153

9H-Carbazole-3-carboxaldehyde, 9-hexyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole-3-carboxaldehyde, 9-hexyl-
• 9-hexyl-9H-carbazole-3-carbaldehyde
• 9-hexylcarbazole-3-carbaldehyde
• DTXSID90476336
• 3-formyl-N-hexyl-carbazole
• 183718-72-1
• 3-Formyl-N-hexylcarbazole
• SCHEMBL8701533

• Inchi： InChI=1S/C19H21NO/c1-2-3-4-7-12-20-18-9-6-5-8-16(18)17-13-15(14-21)10-11-19(17)20/h5-6,8-11,13-14H,2-4,7,12H2,1H3
• InChI Key： QKWDUHTZIRIELI-UHFFFAOYSA-N
• SMILES： CCCCCCN1C2=C(C=C(C=C2)C=O)C3=CC=CC=C31

Computed Properties

• Exact Mass: 279.16243
• Monoisotopic Mass: 279.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22